Cas no 22752-92-7 (Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)-)

Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)- structure
22752-92-7 structure
Product Name:Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)-
CAS No:22752-92-7
MF:C6H4O4
MW:140.09356212616
CID:256059
PubChem ID:5280677
Update Time:2025-04-19

Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)-
    • (2Z)-2-(5-oxofuran-2-ylidene)acetic acid
    • SCHEMBL891606
    • (Z)-5-Oxodelta(2(5H),alpha)-furanacetic acid
    • delta(2(5H),alpha)-Furanacetic acid, 5-oxo-, (Z)-
    • 22752-92-7
    • Dienelactone
    • trans-4-Carboxymethylenebut-2-en-4-olide
    • CHEBI:38107
    • Q27104431
    • (Z)-2-(5-Oxofuran-2(5H)-ylidene)acetic acid
    • 4-carboxymethylenebut-2-en-4-olide
    • (2Z)-(5-oxofuran-2(5H)-ylidene)acetic acid
    • Inchi: 1S/C6H4O4/c7-5(8)3-4-1-2-6(9)10-4/h1-3H,(H,7,8)/b4-3-
    • InChI Key: AYFXPGXAZMFWNH-ARJAWSKDSA-N
    • SMILES: O1C(C=C/C/1=C/C(=O)O)=O

Computed Properties

  • Exact Mass: 140.01095860g/mol
  • Monoisotopic Mass: 140.01095860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 63.6Ų
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